Cas no 1177308-09-6 (3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride)

• Product Name: 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride
• CAS No: 1177308-09-6
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD07357556
• CID: 4561637
• PubChem ID: 17389570
• Update Time: 2025-10-31

3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(DIMETHYLAMINO)METHYL]-4-METHOXYBENZALDEHYDE HYDROCHLORIDE
• 3-Dimethylaminomethyl-4-methoxy-benzaldehyde, HCl
• 3-((dimethylamino)methyl)-4-methoxybenzaldehyde hydrochloride
• 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde;hydrochloride
• G85112
• F1967-1772
• 3-((dimethylamino)methyl)-4-methoxybenzaldehydehydrochloride
• 1177308-09-6
• MFCD07357556
• 3-Dimethylaminomethyl-4-methoxy-benzaldehydehydrochloride
• AKOS005144387
• 3-Dimethylaminomethyl-4-methoxy-benzaldehyde hydrochloride
• 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride

• MDL： MFCD07357556
• Inchi： 1S/C11H15NO2.ClH/c1-12(2)7-10-6-9(8-13)4-5-11(10)14-3;/h4-6,8H,7H2,1-3H3;1H
• InChI Key： JAPSQQRHIZHRHY-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1=C(C=CC(=C1)C=O)OC.Cl

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride

Professional Introduction to 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride (CAS No. 1177308-09-6)

3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride, with the CAS number 1177308-09-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its unique structural and functional properties. The presence of both a dimethylamino group and a methoxy group in its molecular structure imparts distinct reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>molecular framework of 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride consists of a benzaldehyde core substituted with these functional groups. The benzaldehyde moiety is well-known for its role as a precursor in the synthesis of numerous natural and synthetic products, including fragrances, dyes, and pharmaceuticals. The addition of the dimethylamino group enhances the compound's basicity, which can be exploited in various chemical transformations such as nucleophilic additions and condensation reactions. On the other hand, the methoxy group introduces an electron-donating effect, influencing the electronic properties of the aromatic ring and potentially affecting its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both amine and methoxy substituents. These structural features are often associated with enhanced binding affinity and selectivity towards certain biological receptors. For instance, studies have shown that benzaldehyde derivatives with similar substituents can exhibit properties relevant to central nervous system (CNS) disorders, anti-inflammatory effects, and even antitumor activities. The< strong>hydrochloride salt form of 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde enhances its solubility in aqueous media, facilitating its use in solution-phase synthetic protocols and potentially improving its bioavailability in drug formulations.

The< strong>synthetic utility of 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride lies in its ability to serve as a versatile building block for more complex molecules. Researchers have leveraged this compound to develop novel scaffolds for drug discovery programs. For example, it has been used as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various types of cancer. The< strong>dimethylamino group can be further functionalized through reductive amination or diazotization reactions, allowing for the introduction of additional pharmacophores. Similarly, the< strong>methoxy group can undergo etherification or demethylation reactions to diversify the chemical library.

The< strong>biochemical activity of this compound has been investigated in several preclinical studies. One notable area of research involves its potential role as an intermediate in the development of compounds that modulate neurotransmitter systems. The< strong>dimethylamino moiety is particularly relevant here, as it resembles structural elements found in many psychoactive drugs that interact with serotonin or dopamine receptors. Additionally, the< strong>methoxy group's presence may contribute to stabilizing the compound's binding interactions within these receptor sites.

In terms of< strong-pharmaceutical applications, 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride has shown promise in early-stage drug development pipelines. Its ability to undergo multiple chemical transformations makes it a valuable candidate for generating analogs with improved pharmacokinetic profiles or enhanced target specificity. Furthermore, its hydrochloride salt form ensures better handling and storage conditions compared to the free base form, which is particularly important for industrial-scale production.

The< strong-recent advancements in computational chemistry have also contributed to a deeper understanding of how 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors with high affinity. These findings have guided medicinal chemists in designing derivatives with optimized binding properties. Additionally, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The< strong-safety considerations associated with handling 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride are important for researchers and industrial personnel alike. While it is not classified as a hazardous material under standard regulatory guidelines, proper laboratory practices should be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling powders or solutions containing this compound.

In conclusion, 3-[(dimethylamino)methyl]-4-methoxybenzaldehyde hydrochloride (CAS No. 1177308-09-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound and its derivatives,< strong-pharmaceutical innovation will likely benefit from these advancements.